Cas no 1427423-69-5 (Methyl 2-chloro-4-cyano-5-methylbenzoate)

• Product Name: Methyl 2-chloro-4-cyano-5-methylbenzoate
• CAS No: 1427423-69-5
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4953971
• Update Time: 2025-10-22

Methyl 2-chloro-4-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-cyano-5-methylbenzoate

• Inchi： 1S/C10H8ClNO2/c1-6-3-8(10(13)14-2)9(11)4-7(6)5-12/h3-4H,1-2H3
• InChI Key： NGVQNUBJDQWYLN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloro-4-cyano-5-methylbenzoate

Recent Advances in the Application of Methyl 2-chloro-4-cyano-5-methylbenzoate (CAS: 1427423-69-5) in Chemical Biology and Pharmaceutical Research

Methyl 2-chloro-4-cyano-5-methylbenzoate (CAS: 1427423-69-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its utility in the design of novel kinase inhibitors and its role in modulating cellular signaling pathways. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Methyl 2-chloro-4-cyano-5-methylbenzoate as a precursor in the synthesis of potent JAK3 inhibitors. The research team utilized this compound to develop a series of derivatives with enhanced selectivity and reduced off-target effects, showcasing its versatility in drug design. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In parallel, a recent patent application (WO2023056421) disclosed innovative synthetic routes for Methyl 2-chloro-4-cyano-5-methylbenzoate, optimizing yield and purity for industrial-scale production. The patent highlights the compound's role in the manufacture of next-generation anti-inflammatory agents, particularly those targeting the NLRP3 inflammasome pathway. These developments underscore the growing industrial interest in this chemical entity.

Structural-activity relationship (SAR) studies have revealed that the chloro and cyano substituents on the aromatic ring of Methyl 2-chloro-4-cyano-5-methylbenzoate are critical for its bioactivity. Computational modeling approaches, including molecular docking simulations, have shown that these functional groups facilitate optimal binding with various enzymatic targets. This molecular insight has guided recent efforts in rational drug design, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters publication.

The compound's pharmacokinetic properties have also been investigated in recent preclinical trials. A study conducted by the European Journal of Pharmaceutical Sciences (2023) examined its metabolic stability and membrane permeability using Caco-2 cell models. The results indicated favorable absorption characteristics, suggesting potential for oral bioavailability in future drug formulations.

Emerging applications in chemical biology have expanded the utility of Methyl 2-chloro-4-cyano-5-methylbenzoate beyond traditional pharmaceutical development. Recent work published in ACS Chemical Biology (2024) demonstrated its use as a versatile scaffold for designing chemical probes to study protein-protein interactions in cancer cells. This approach has provided new insights into signaling networks involved in tumor progression.

Quality control and analytical methods for Methyl 2-chloro-4-cyano-5-methylbenzoate have seen significant advancements. A 2023 publication in the Journal of Pharmaceutical and Biomedical Analysis presented a validated HPLC method for its quantification in complex matrices, addressing previous challenges in purity assessment. This methodological improvement supports the compound's reliable use in research and development settings.

In conclusion, Methyl 2-chloro-4-cyano-5-methylbenzoate (CAS: 1427423-69-5) continues to demonstrate significant value in chemical biology and pharmaceutical research. Its multifaceted applications—from drug discovery to chemical probe development—coupled with recent synthetic and analytical advancements, position this compound as an important tool in modern medicinal chemistry. Future research directions may explore its potential in combination therapies and its application in emerging therapeutic areas such as immuno-oncology and neurodegenerative diseases.